Octacosanoic acid
Octacosanoic acid
Octacosanoic acid is a straight-chain saturated fatty acid that is octacosane in which one of the terminal methyl groups has been oxidised to the corresponding carboxy group. It has a role as a plant metabolite. It is a straight-chain saturated fatty acid and an ultra-long-chain fatty acid. It is a conjugate acid of an octacosanoate.
Octacosanoic acid is a natural product found in Gentiana macrophylla, Lysimachia patungensis, and other organisms with data available.
Octacosanoic acid is a natural product found in Gentiana macrophylla, Lysimachia patungensis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
506-48-9
VCID:
VC21190557
InChI:
InChI=1S/C28H56O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28(29)30/h2-27H2,1H3,(H,29,30)
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O
Molecular Formula:
C28H56O2
Molecular Weight:
424.7 g/mol
Octacosanoic acid
CAS No.: 506-48-9
Cat. No.: VC21190557
Molecular Formula: C28H56O2
Molecular Weight: 424.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Octacosanoic acid is a straight-chain saturated fatty acid that is octacosane in which one of the terminal methyl groups has been oxidised to the corresponding carboxy group. It has a role as a plant metabolite. It is a straight-chain saturated fatty acid and an ultra-long-chain fatty acid. It is a conjugate acid of an octacosanoate. Octacosanoic acid is a natural product found in Gentiana macrophylla, Lysimachia patungensis, and other organisms with data available. |
|---|---|
| CAS No. | 506-48-9 |
| Molecular Formula | C28H56O2 |
| Molecular Weight | 424.7 g/mol |
| IUPAC Name | octacosanoic acid |
| Standard InChI | InChI=1S/C28H56O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28(29)30/h2-27H2,1H3,(H,29,30) |
| Standard InChI Key | UTOPWMOLSKOLTQ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O |
| Melting Point | 90.9 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator